Cas no 175410-05-6 (2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4E)-)

• Product Name: 2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4E)-
• CAS No: 175410-05-6
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 1361788
• Update Time: 2024-08-17

2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 3-methyl-5-phenyl-, (2Z,4E)-

• Inchi： 1S/C13H14O2/c1-10(9-13(14)15)8-11(2)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,14,15)/b10-9-,11-8+
• InChI Key： BJALWXPWKHRURI-LMMFKTOUSA-N
• SMILES： C(O)(=O)/C=C(/C)\C=C(\C1=CC=CC=C1)/C

Computed Properties

• Exact Mass: 202.09942

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±12.0 °C(Predicted)
• PSA: 37.3
• pka: 5.02±0.33(Predicted)